![molecular formula C10H6N4O2 B2571977 9-oxo-6,9-dihydro-7H-pyrano[4,3-e]pyrazolo[1,5-a]pyrimidine-3-carbonitrile CAS No. 1087792-12-8](/img/structure/B2571977.png)
9-oxo-6,9-dihydro-7H-pyrano[4,3-e]pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-oxo-6,9-dihydro-7H-pyrano[4,3-e]pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a chemical compound with the molecular formula C10H6N4O2 . It is a product used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C10H6N4O2 . The average mass is 214.180 Da and the monoisotopic mass is 214.049072 Da .Scientific Research Applications
Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold
The pyrazolo[1,5-a]pyrimidine scaffold, related to the chemical structure of interest, is recognized for its broad spectrum of medicinal properties. It has been utilized as a building block in drug discovery, exhibiting anticancer, CNS agent, anti-infectious, anti-inflammatory, CRF1 antagonist, and radiodiagnostic properties. This scaffold's structure-activity relationship (SAR) studies highlight its potential in developing drug-like candidates for various disease targets, underscoring the medicinal chemistry community's interest in further exploiting this privileged structure (Cherukupalli et al., 2017).
Regio-Orientation in Pyrazolo[1,5-a]pyrimidines
Another significant aspect of research focuses on the regio-orientation and regioselectivity in reactions leading to pyrazolo[1,5-a]pyrimidines. This research clarifies the significance of regio-orientation in synthetic chemistry, particularly when reacting 3(5)-aminopyrazoles with 1,3-bielectrophilic reagents. Such insights are crucial for understanding and predicting the substituent patterns on pyrazolo[1,5-a]pyrimidine derivatives, which directly impacts their biological activity and potential therapeutic applications (Mohamed & Mahmoud, 2019).
Hybrid Catalysts in Synthesis
The role of hybrid catalysts in synthesizing pyranopyrimidine scaffolds, akin to our compound of interest, showcases the intersection of synthetic chemistry and medicinal applications. The use of various hybrid catalysts has paved the way for developing novel synthetic pathways, enhancing the efficiency and selectivity of reactions critical for producing biologically active compounds. This research highlights the expansive utility of such scaffolds in medicinal chemistry, emphasizing the importance of innovative synthetic strategies (Parmar et al., 2023).
Green Synthesis Approaches
The green multi-component synthesis of fused heterocyclic derivatives, including pyrazolo[1,5-a]pyrimidine, represents a significant stride toward environmentally friendly and sustainable chemical synthesis. Such approaches highlight the push towards greener, more sustainable methods in drug discovery and synthetic chemistry, emphasizing atom economy and the reduction of harmful byproducts (Dhanalakshmi et al., 2021).
Properties
IUPAC Name |
13-oxo-12-oxa-2,3,7-triazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraene-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N4O2/c11-3-7-5-13-14-8-6(4-12-9(7)14)1-2-16-10(8)15/h4-5H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSXPPLSNUYMWNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)C2=C1C=NC3=C(C=NN23)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.